Cas no 1006446-67-8 (3-(1-ethyl-1H-pyrazol-4-yl)propanoic acid)
1006446-67-8 structure
Product Name:3-(1-ethyl-1H-pyrazol-4-yl)propanoic acid
CAS No:1006446-67-8
MF:C8H12N2O2
MW:168.193081855774
CID:3056931
PubChem ID:19621372
Update Time:2025-04-21
3-(1-ethyl-1H-pyrazol-4-yl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(1-Ethyl-1H-pyrazol-4-yl)-propionicacid
- 3-(1-ethyl-1H-pyrazol-4-yl)propanoic acid
- SCHEMBL7522540
- 3-(1-ethylpyrazol-4-yl)propanoic acid
- CS-0345908
- F2147-6878
- STK349809
- EN300-1217808
- AKOS000311244
- 1006446-67-8
-
- Inchi: 1S/C8H12N2O2/c1-2-10-6-7(5-9-10)3-4-8(11)12/h5-6H,2-4H2,1H3,(H,11,12)
- InChI Key: SUWHPGBRUJHMGO-UHFFFAOYSA-N
- SMILES: OC(CCC1C=NN(CC)C=1)=O
Computed Properties
- Exact Mass: 168.089878g/mol
- Monoisotopic Mass: 168.089878g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 161
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 168.19g/mol
- XLogP3: 0.3
- Topological Polar Surface Area: 55.1Ų
3-(1-ethyl-1H-pyrazol-4-yl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E210061-100mg |
3-(1-Ethyl-1h-pyrazol-4-yl)propanoic Acid |
1006446-67-8 | 100mg |
$ 160.00 | 2022-06-05 | ||
| TRC | E210061-500mg |
3-(1-Ethyl-1h-pyrazol-4-yl)propanoic Acid |
1006446-67-8 | 500mg |
$ 615.00 | 2022-06-05 | ||
| TRC | E210061-1g |
3-(1-Ethyl-1h-pyrazol-4-yl)propanoic Acid |
1006446-67-8 | 1g |
$ 930.00 | 2022-06-05 | ||
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ8705-100MG |
3-(1-ethyl-1H-pyrazol-4-yl)propanoic acid |
1006446-67-8 | 95% | 100MG |
¥ 1,075.00 | 2023-03-31 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ8705-250MG |
3-(1-ethyl-1H-pyrazol-4-yl)propanoic acid |
1006446-67-8 | 95% | 250MG |
¥ 1,716.00 | 2023-03-31 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ8705-500MG |
3-(1-ethyl-1H-pyrazol-4-yl)propanoic acid |
1006446-67-8 | 95% | 500MG |
¥ 2,864.00 | 2023-03-31 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ8705-1G |
3-(1-ethyl-1H-pyrazol-4-yl)propanoic acid |
1006446-67-8 | 95% | 1g |
¥ 4,290.00 | 2023-03-31 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ8705-5G |
3-(1-ethyl-1H-pyrazol-4-yl)propanoic acid |
1006446-67-8 | 95% | 5g |
¥ 12,870.00 | 2023-03-31 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ8705-10G |
3-(1-ethyl-1H-pyrazol-4-yl)propanoic acid |
1006446-67-8 | 95% | 10g |
¥ 21,450.00 | 2023-03-31 | |
| Enamine | EN300-1217808-0.05g |
3-(1-ethyl-1H-pyrazol-4-yl)propanoic acid |
1006446-67-8 | 0.05g |
$827.0 | 2023-07-10 |
3-(1-ethyl-1H-pyrazol-4-yl)propanoic acid Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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